Cas no 131172-59-3 (5-p-tolyl-1H-Pyrrole-2-carboxylic Acid)

• Product Name: 5-p-tolyl-1H-Pyrrole-2-carboxylic Acid
• CAS No: 131172-59-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD02223245
• CID: 185832
• PubChem ID: 646320
• Update Time: 2025-09-24

5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(p-Tolyl)-1H-pyrrole-2-carboxylic acid
• 1H-Pyrrole-2-carboxylicacid, 5-(4-methylphenyl)-
• 5-(4-methylphenyl)-1H-Pyrrole-2-carboxylic acid
• 5-P-TOLYL-1 H-PYRROLE-2-CARBOXYLIC ACID
• AC1LDDEP
• ACMC-20eauf
• ST028656
• SureCN3154080
• TIMTEC-BB SBB000400
• 1H-Pyrrole-2-carboxylic acid, 5-(4-methylphenyl)-
• Oprea1_634042
• WAY-312305
• DTXSID60349422
• Oprea1_179438
• 131172-59-3
• BB 0251677
• SR-01000319091-1
• BAS 01184108
• SB62367
• BRD-K94730287-001-07-3
• REGID_for_CID_646320
• HMS2418J11
• cid_646320
• SMR000010153
• AKOS000600136
• MFCD02223245
• MLS000033067
• CHEMBL1413771
• BDBM41425
• 5-p-Tolyl-1H-pyrrole-2-carboxylic acid
• SCHEMBL3154080
• FS-1888
• CS-0281272
• MLS-0014322.0001
• EN300-1142683
• 5-(4-Methylphenyl)-1H-pyrrole-2-carboxylic acid, AldrichCPR
• SR-01000319091
• FT-0676641
• ALBB-034758
• 5-p-tolyl-1H-Pyrrole-2-carboxylic Acid

• MDL： MFCD02223245
• Inchi： 1S/C12H11NO2/c1-8-2-4-9(5-3-8)10-6-7-11(13-10)12(14)15/h2-7,13H,1H3,(H,14,15)
• InChI Key： GUGAOFSHCGOMMW-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C2C=CC(C)=CC=2)N1)=O

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 200.071154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9
• XLogP3: 2.6

Experimental Properties

• Density: g/cm3
• Boiling Point: 451.4°Cat760mmHg
• Flash Point: 226.8°C
• PSA: 53.02
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-p-tolyl-1H-Pyrrole-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles